Cas no 1934593-92-6 (1-(3-methylbutyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(3-methylbutyl)cyclopropane-1-carbaldehyde
• CAS No: 1934593-92-6
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 6540685
• PubChem ID: 130647524
• Update Time: 2025-07-19

1-(3-methylbutyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylbutyl)cyclopropane-1-carbaldehyde
• EN300-1619502
• 1934593-92-6

• Inchi： 1S/C9H16O/c1-8(2)3-4-9(7-10)5-6-9/h7-8H,3-6H2,1-2H3
• InChI Key： HQYNSRXLLCNXLC-UHFFFAOYSA-N
• SMILES： O=CC1(CCC(C)C)CC1

Computed Properties

• Exact Mass: 140.120115130g/mol
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic oxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides

Additional information on 1-(3-methylbutyl)cyclopropane-1-carbaldehyde

Recent Advances in the Study of 1-(3-methylbutyl)cyclopropane-1-carbaldehyde (CAS: 1934593-92-6) in Chemical Biology and Pharmaceutical Research

The compound 1-(3-methylbutyl)cyclopropane-1-carbaldehyde (CAS: 1934593-92-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropane derivative, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, agrochemical development, and fragrance synthesis. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential therapeutic applications, making it a compound of considerable interest to researchers and industry professionals alike.

One of the key areas of investigation has been the synthesis and optimization of 1-(3-methylbutyl)cyclopropane-1-carbaldehyde. A study published in the *Journal of Organic Chemistry* (2023) detailed a novel catalytic approach to its synthesis, utilizing palladium-catalyzed cyclopropanation reactions. This method not only improved the yield and purity of the compound but also reduced the environmental impact compared to traditional synthetic routes. The study highlighted the compound's stability under various conditions, which is crucial for its potential industrial applications.

In the realm of pharmaceutical research, 1-(3-methylbutyl)cyclopropane-1-carbaldehyde has been explored for its bioactive properties. Preliminary in vitro studies have demonstrated its inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting potential anti-inflammatory applications. A recent paper in *Bioorganic & Medicinal Chemistry Letters* (2024) reported that the compound exhibited moderate activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings open new avenues for the development of novel anti-inflammatory agents.

Beyond its pharmaceutical potential, the compound has also been investigated for its role in agrochemicals. Research conducted by a team at the University of California, Davis (2023) revealed that 1-(3-methylbutyl)cyclopropane-1-carbaldehyde could act as a semiochemical, influencing insect behavior. Field trials indicated that the compound might serve as an eco-friendly alternative to conventional pesticides, particularly in integrated pest management systems. This application aligns with the growing demand for sustainable agricultural practices.

In addition to its biological activities, the compound's physicochemical properties have been a subject of study. A recent computational analysis published in *The Journal of Physical Chemistry A* (2024) provided insights into its molecular dynamics and interactions. The study employed density functional theory (DFT) to predict its reactivity and stability, offering valuable data for future applications in material science and catalysis. These theoretical findings complement experimental studies, providing a comprehensive understanding of the compound's behavior.

Despite these promising developments, challenges remain in the widespread adoption of 1-(3-methylbutyl)cyclopropane-1-carbaldehyde. Issues such as scalability of synthesis, cost-effectiveness, and long-term safety profiles need to be addressed. Ongoing research aims to overcome these hurdles, with several patents filed in 2023-2024 for improved synthetic methods and formulations. Collaborative efforts between academia and industry are expected to accelerate the translation of laboratory findings into practical applications.

In conclusion, 1-(3-methylbutyl)cyclopropane-1-carbaldehyde (CAS: 1934593-92-6) represents a versatile compound with significant potential across multiple domains. Its unique structural and functional properties make it a valuable candidate for further exploration in drug development, agrochemicals, and beyond. As research progresses, this compound is likely to play an increasingly important role in addressing contemporary challenges in chemical biology and pharmaceutical sciences.